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Compound of Interest

Compound Name: Garcinone C

Cat. No.: B566283 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
This document provides a detailed protocol for the preparation, storage, and handling of stock

solutions of Garcinone C, a natural xanthone with potential therapeutic applications.

Adherence to this protocol is crucial for ensuring the accuracy and reproducibility of

experimental results.

Compound Information
Garcinone C is a xanthone derivative isolated from plants of the Garcinia genus, such as

Garcinia mangostana[1][2][3]. It has been investigated for its anti-inflammatory and cytotoxic

effects[4][5]. Accurate preparation of stock solutions is the first step in conducting reliable in

vitro and in vivo studies.

Table 1: Quantitative Data for Garcinone C
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Property Value Source

Molecular Formula C₂₃H₂₆O₇ [1][2][3][6]

Molecular Weight 414.45 g/mol [1][2][6]

Solubility in DMSO ≥ 80 mg/mL [7]

Recommended Purity ≥ 95% [1]

Appearance Solid [6]

Experimental Protocol: Stock Solution Preparation
This protocol outlines the steps for preparing a 10 mM stock solution of Garcinone C in

Dimethyl Sulfoxide (DMSO).

Materials
Garcinone C (purity ≥ 95%)

Dimethyl Sulfoxide (DMSO), anhydrous, cell culture grade

Microcentrifuge tubes (1.5 mL or 2 mL), sterile, amber or wrapped in foil

Pipette and sterile filter tips (10 µL, 200 µL, 1000 µL)

Analytical balance (readable to at least 0.1 mg)

Vortex mixer

Optional: Water bath or sonicator

Equipment
Personal Protective Equipment (PPE): safety glasses, lab coat, and gloves.

Procedure
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Pre-weighing Preparation: Before opening the Garcinone C container, allow it to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weighing Garcinone C: Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh out the desired amount of Garcinone C. For a 10 mM stock solution, a

common starting amount is 1 mg.

Calculation: To calculate the volume of DMSO needed, use the following formula: Volume

(L) = Amount (g) / (Molecular Weight ( g/mol ) * Concentration (mol/L)) Example for 1 mg

of Garcinone C to make a 10 mM solution: Volume (µL) = (0.001 g / (414.45 g/mol * 0.010

mol/L)) * 1,000,000 µL/L ≈ 241.28 µL

Solubilization: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube

containing the weighed Garcinone C.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A clear, yellowish solution should be observed. If necessary, gentle

warming in a 37°C water bath or brief sonication can aid dissolution.

Aliquotting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,

single-use volumes (e.g., 10-50 µL) in sterile, amber microcentrifuge tubes or tubes wrapped

in aluminum foil to protect from light.

Storage: Store the aliquots in a tightly sealed container at -20°C. Based on vendor

recommendations for similar compounds, the stock solution is expected to be stable for up to

two weeks[1]. For longer-term storage, freezing at -80°C is advisable, although stability

should be validated. It is recommended to prepare fresh solutions on the day of use

whenever possible[1].

Signaling Pathways and Experimental Workflow
The proper preparation of Garcinone C stock solution is a critical initial step for investigating its

effects on various signaling pathways. Garcinone C has been shown to modulate pathways

involved in cell cycle regulation and cancer cell viability, such as the ATR/Stat3/4E-BP1

pathway[4][5].
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Diagram 1: Experimental Workflow for Garcinone C
Stock Solution Preparation
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Caption: Workflow for Garcinone C Stock Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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